Cas no 755039-52-2 ((R)-Methyl 2-(cyclopentylamino)butanoate)

• Product Name: (R)-Methyl 2-(cyclopentylamino)butanoate
• CAS No: 755039-52-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD11977213
• CID: 548941
• PubChem ID: 57358664
• Update Time: 2025-04-19

(R)-Methyl 2-(cyclopentylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 2-(cyclopentylamino)butanoate
• Butanoic acid, 2-(cyclopentylamino)-, methyl ester, (2R)-
• methyl (2R)-2-(cyclopentylamino)butanoate
• methyl 2- mmvvm q butanoate
• (R)-methyl-2-(cyclopentylamino)butanoate
• Butanoic acid,2-(cyclopentylamino)-,methyl ester,(2R)
• SCHEMBL2027744
• DTXSID30724186
• AM807301
• methyl (R)-2-(cyclopentylamino)butanoate
• 755039-52-2
• CS-0005848
• A1-28275
• A849240
• BOTKCVUBIOIUFR-SECBINFHSA-N
• HS-8581

• MDL： MFCD11977213
• Inchi： 1S/C10H19NO2/c1-3-9(10(12)13-2)11-8-6-4-5-7-8/h8-9,11H,3-7H2,1-2H3/t9-/m1/s1
• InChI Key： BOTKCVUBIOIUFR-SECBINFHSA-N
• SMILES： O(C)C([C@@H](CC)NC1CCCC1)=O

Computed Properties

• Exact Mass: 185.14200
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 1.86110